Cas no 90167-26-3 (Benzoic acid, 5-[(phenylhydrazono)methyl]-2-propoxy-, methyl ester)

• Product name: Benzoic acid, 5-[(phenylhydrazono)methyl]-2-propoxy-, methyl ester
• CAS No: 90167-26-3
• MF: C₁₈H₂₀N₂O₃
• MW: 312.363004684448
• CID: 792656
• PubChem ID: 71429888

Benzoic acid, 5-[(phenylhydrazono)methyl]-2-propoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-[(phenylhydrazono)methyl]-2-propoxy-, methyl ester
• methyl 5-[(phenylhydrazinylidene)methyl]-2-propoxybenzoate
• Methyl 5-[(2-phenylhydrazinylidene)methyl]-2-propoxybenzoate
• DTXSID80848548
• 90167-26-3

• Inchi： InChI=1S/C18H20N2O3/c1-3-11-23-17-10-9-14(12-16(17)18(21)22-2)13-19-20-15-7-5-4-6-8-15/h4-10,12-13,20H,3,11H2,1-2H3
• InChI Key： QPTYLEOVBAYLDS-UHFFFAOYSA-N
• SMILES： CCCOC1=C(C=C(C=C1)C=NNC2=CC=CC=C2)C(=O)OC

Computed Properties

• Exact Mass: 312.14739250g/mol
• Monoisotopic Mass: 312.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 59.9Ų
• XLogP3: 4.3